Statistical analysis of slip system identification and quantitative study on local plasticity is crucial to understand the collective deformation by the sub-grain-scale slip activities in polycrystalline metallic materials. In this study, an automated framework for identifying slip system and assessing strain localization of slip bands termed ASSISL (automated Slip System Identification and Strain Localization analysis of slip bands) is introduced, using the results from high resolution digital image correlation (HR-DIC), and is demonstrated on 1591 primary α grains of a bimodal Ti-6Al-4V alloy under tensile loading. The framework includes: (1) alignment of electron backscattered diffraction (EBSD) maps with strain field maps from HR-DIC through treatment of EBSD distortion, (2) slip band orientations identification from strain field map of each grain through a Radon-transform-based algorithm, (3) slip system assignment with combined Schmid factor and critical resolved shear stress analysis, (4) quantification of plasticity by slip activities which provides information on the numbers, positions and mean strain of slip bands in each grain. The confidence of ASSISL is validated through comparing current statistical results with existing literature, as well as examining reasons for grains assigned with wrong slip systems, which accounts for 9.6 percent (153 out of 1591) of the primary α grains. A comparison between ASSISL and other HR-DIC-based slip identification methods is also conducted. This framework provides a method for analyzing slip activities in a large number of grains of polycrystalline metals in a time-saving and automated fashion.

In this paper, we investigate plasticity in irradiated FeCrAl nanopillars using discrete dislocation dynamics simulations (DDD), with comparisons to transmission electron microscopic (TEM) in situ tensile tests of ion- and neutron-irradiated commercial C35M FeCrAl alloy. The effects of irradiation-induced defects, such as a/2 and a type loops and composition fluctuations representative of phase separation in irradiated FeCrAl alloys, are investigated separately as well as superposed together in simulations. We explore the effects of defects on the stress-strain behavior, specifically yield strength and hardening response, of FeCrAl nanopillars. Our simulations confirm the widely accepted fact that irradiated alloys exhibit a stress-strain response with higher yield strength as compared to unirradiated alloys. However, our DDD calculations reveal an atypical superposition of the hardening contributions due to composition inhomogeneity and irradiation loops wherein composition inhomogeneity annihilates the hardening due to irradiation loops at small scales. As a result, we observe that the yield strength in irradiated alloys, after taking into consideration the effects of both composition inhomogeneity and irradiation loops, is smaller than the yield strength of the alloys with only irradiation loops and is approximately same for the alloy with composition inhomogeneity alone. This is referred to as “destructive interference” between the hardening contributions due to composition fluctuations and irradiation loops in the paper. We also identify this destructive interference in the superposition in our parallel TEM in situ tensile tests on unirradiated, ion-irradiated, and neutron-irradiated C35M FeCrAl alloy. This destructive interference in the hardening contributions contrasts with the dispersed barrier hardening (DBH) models widely utilized by the experimental community to model the hardening contributions due to different irradiation induced defects. The effects of the loading orientations on the yield strength and hardening are investigated and the mechanisms for the hardening in irradiated FeCrAl alloys are also reported.

Ti exhibits complex plastic deformation controlled by active dislocation and twinning systems. Understandings on dislocation cores and twin interfaces are currently not complete or quantitative, despite extensive experimental and simulation studies. Here, we determine the dislocation core, twin, and crack properties in both HCP and BCC Ti using a Deep Potential (DP), DFT and linear elastic fracture mechanics. We compute the core structures, critical resolved shear stresses and mobilities of the 〈a〉 , 〈c+a〉 , 〈c〉 dislocations in HCP and the 〈111〉/2 dislocations in BCC Ti. The 〈a〉 slip consists of slow core migration on pyramidal-I planes and fast migration on prism-planes, and is kinetically limited by cross-slips among them. This behaviour is consistent with “locking–unlocking” phenomena in TEM and is likely an intrinsic property. Large-scale DFT calculations provide a peek at the screw 〈c+a〉 core and glide behaviour, which is further quantified using DP-Ti. The screw 〈c+a〉 is unstable on pyramidal-II planes. The mixed 〈c+a〉 is nearly sessile on pyramidal-I planes, consistent with observations of long dislocations in this orientation. The edge and mixed 〈c+a〉 are unstable against a pyramidal-to-basal (PB) transition and become sessile at high temperatures, corroborate the difficulties in 〈c〉 -axis compression of Ti. Cracks on basal planes are predicted and shown to be intrinsically brittle, consistent with cleavage facets primarily on this plane in experiments. Twin boundary energies vary considerably but all twin boundary structures possess a mirror reflection symmetry. Finally, in BCC Ti, the 〈111〉/2 screw has a degenerate core with average glide on {112} planes; the 〈111〉/2 edge and mixed dislocations have non-dissociated cores on {110} planes. This work paints a self-consistent, complete picture on all dislocations in Ti, rationalises previous experimental observations on Ti plasticity and fracture, and points to future HRTEM examinations of unusual dislocations such as the mixed and PB transformed 〈c+a〉 cores.

Shear localization is an important failure mode, or even the dominant mode in metals at high-strain rates. However, it is a great challenge to accurately predict the occurrence and evolution of shear localization in metals at the high-strain rate deformation. Here, a dislocation-based crystal plasticity constitutive model with a crucial mechanism of shear instability, namely dynamic recrystallization, was developed. The evolution equations of dislocation density and grain size in the process of dynamic recrystallization were proposed and incorporated into the new constitutive model. The threshold of the stored energy in crystals was used as the criterion for the occurrence of dynamic recrystallization. Dynamic compression of a nanograin Cu-Al alloy was performed using the crystal plasticity finite element method based on the new constitutive model, and good agreement of the numerical prediction with the existing experimental data validates the new constitutive model. The results show dynamic recrystallization can be a more dominant mechanism for the occurrence of shear instability than thermal softening. In addition, dynamic tension and shear of the Cu-Al alloys with five typical textures were also simulated, showing that both loading mode and texture can significantly affect the formation of shear localization. This work is helpful for us to understand the role of microstructural evolution in the formation of shear localization at high-strain rates and to design the microstructure for artificially controlling or preventing the formation of shear localization.

Here we report on the tensile deformation behavior of a face-centered cubic (FCC)-structured Fe45Co25Ni10V20 high-entropy alloy at cryogenic temperature (77 K). The alloy displays an impressive 1.1 GPa tensile strength while maintaining an ultrahigh fracture elongation of 82% with a minimum strain hardening rate at a true strain of about 40%. We elucidate such unique mechanical properties, originating from the strain-induced FCC to body-centered cubic (BCC) martensitic transformation, where the high-stress concentrations at grain boundaries or intersection of stacking faults can stimulate phase transition. The martensitic transformation can induce strain softening by consuming the stored deformation energy while contributing to the strain hardening via the transformation itself and further deformation of BCC phases. Such a dynamic balance between softening and hardening enables a relatively uniform plastic flow, resulting in a plastic deformation with a strain range of up to 35% delaying macroscopic necking. The findings provide further insights into the significance of transformation-induced plasticity effects on the cryogenic performance of alloys.

Deformation of Cu-Fe-P alloys at cryogenic temperature (CT) leads to the evolution of a complex microstructure, which includes deformed and recrystallized grains, strain localizations (SLs), and heterogeneous deformation. In this study, specimens of Cu-Fe-P alloy were subjected to cryogenic rolling (CR) at reduction ratios (RR) of 20, 40, 60, and 80%. The microstructural evolution of the CR specimens was characterized using electron back-scattered diffraction (EBSD) and high-resolution transmission electron microscopy (HR-TEM). Severely deformed CR specimens showed SLs, which formed predominantly in the Copper and S oriented grains. After deformation, the CR specimens exhibited self-annealing behavior, which is also referred to as static recrystallization (SRX). Self-annealing at room temperature (RT) caused grain nucleation at the deformed grain boundaries (GBs) and at the SLs. The nucleation of new grains was attributed to both discontinuous SRX (DSRX) and continuous SRX (CSRX) phenomena. The characteristics of DSRX and CSRX grains were analyzed based on transmission Kikuchi diffraction (TKD) and HR-TEM investigations. DSRX grains were surrounded by high-angle GBs, whereas CSRX grains showed sub-boundaries with no dislocations inside. The as-received Cu-Fe-P specimen showed a weak plane-strain texture that intensity increased with an increase in the RR. The CR-80 specimen showed the highest-intensity for plane-strain texture components. SRX at the SLs showed preferential formations of Copper, Brass and S-nucleated grains in the CR-80 specimen. In this study, crystal plasticity finite element method (CPFEM) was used to calculate the stored energy, relative slip activity and texture fractions for the CR specimens. Copper and S oriented grains showed the occurrence of predominant single-slip systems near the severely deformed regions which was the primary cause of SLs formation.

The designed low-carbon ultra-high strength martensite seamless tube steel was manufactured by hot rolling and quenching-tempering processes. The multiple strengthening mechanisms are evaluated depending on the microstructure and co-precipitation evolution mechanism of Cu and NiAl, and the toughening mechanisms associated with multiscale microstructures are systematically discussed. The results show that the microstructure of the experimental steel in the quenched state consists of 87.8% lath martensite (LM) and 12.2% granular bainite (GB), while the microstructure in the QT state includes tempered martensite (TM), GB and a small amount of reversed austenite. The TEM morphology of QT steel shows three types of nanoparticles co-precipitated by Cu-rich, NiAl and Cu-NiAl, and the nanoparticles coarsen significantly and the number density decreases dramatically as the aging temperature increases from 500 °C to 650 °C. The co-precipitation evolution mechanism of nanoparticles elucidates that high density of small-sized BCCCu and B2-NiAl particles is optimal for strengthening increment. The experimental steel has an maximum yield strength of 1332.5 MPa aged at 500 °C, which is attributed to high precipitation strengthening of 651.2 MPa (general superposition of shear strengthening and Orowan strengthening) and dislocation strengthening of 454.8 MPa. The experimental steel has obvious low-temperature toughening, and the impact energy at -40 °C increases from 5 J to 237 J as the aging temperature increases from 500 °C to 650 °C. The excellent low-temperature toughness is attributed to the reduction of dislocation density, the weakening of the shear mechanism and the transformation of a small amount of reversed austenite to increase the crack nucleation energy, and the increase of the number fraction of HAGB and the significant plastic deformation increase the crack propagation energy.

Slip transfer mechanism is studied based on in-situ tensile tests performed on an Al-Mg alloy and high-throughput computing. A statistical analysis of slip transfer is performed for over 1180 grain boundaries and 155,250 slip pairs while considering the local lattice rotation, grain boundaries, and slip system geometries. Two new slip transfer parameters, N and B, representing the alignment of the slip planes and the activation of slip systems in adjacent grains, are proposed. A decision tree model is built to evaluate the prediction accuracy of the slip transfer parameters. The optimized results of the decision tree classifiers show that the two new parameters are more effective than the Luster–Morris parameter, m′. The improvement in the classification accuracy is attributable to the information regarding the slip plane geometry and orientation evolution contained in N and B. The new slip transfer parameters improve our understanding of the slip transfer mechanism and can be integrated into plasticity models to predict the deformation and fracture behaviors of polycrystalline materials.

The multiple elements in equal ratios in complex concentrated alloys (CCAs) favor the formation of local atomic environments like segregation or chemical ordering observed in recent experiments. Such special local atomic environments may pin dislocations on the slip plane, resulting in a higher flow stress for the escape of dislocations and hence a dynamic strain aging (DSA) effect in the form of stress drop. Here, Monte Carlo molecular dynamics (MC/MD) simulations are used to elucidate the atomic atmospheres around dislocations and stacking faults in the NiCoCr alloy system and quantitatively determine the stress drop effect. Increased chemical ordering and segregation around stacking faults and dislocation cores are observed, but detailed analysis shows that atomic segregation around stacking faults (Suzuki atmospheres) contributes the most to stress drop, compared with segregation around dislocation cores (Cottrell atmospheres) and enhanced ordering (Fisher) effects. The MD simulated stress drops are in good agreement with theoretically predicted and experimental values. This work fills an important gap in the understanding of the DSA effect in H/MEAs.

Shock-induced deformation and fracture in single-crystalline and nanocrystalline CoCrFeMnNi high-entropy alloys (HEAs) under different shock intensities are investigated systematically using large-scale molecular dynamics simulations. The strong anisotropy in the single-crystalline HEA and how the reversibility of HCP-structured atoms influences the void nucleation and growth are revealed. Specifically, shock-induced FCC to HCP structural transformations are largely reversible in the case of the [001] loading direction, leading to homogeneous void nucleation; while they are largely irreversible in the cases of the [110] and [111] loading directions, resulting in void nucleation in the intersection of HCP layers. In nanocrystalline HEA, the deformations in the grain interior are similar to those in the single crystals, while the grain boundaries serve as void nucleation sites and thus weaken the spall strength. The SRO effects on the shock response in single-crystalline and nanocrystalline CoCrFeMnNi HEA are revealed, and the chemical heterogeneity is analyzed. Our results show that SRO can only slightly increase the shear stress and the spall strength, but it can cause a reduction of ductility during the spallation. The differences in SRO effects between single-crystalline and nanocrystalline models are attributed to the grain boundaries, where Cr and Mn are favorable, while Ni is favored inside the grains in the SRO model. Moreover, the comparison between CoCrFeMnNi HEA and its subsystem as well as single-element metal indicates Mn seems to be the most influential elements in CoCrFeMnNi HEA, resulting in significant changes in strength. A relation between the spall strength and strain rate is proposed to describe the simulation results and reported experimental data. Our comprehensive and systematical studies provide deep insights into the deformation and fracture in CoCrFeMnNi HEA subjected to shock loading, which deepens the understanding on the dynamic deformations of CoCrFeMnNi HEA and benefits the rational design of new HEAs/MEAs with enhanced performance.